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Compound of Interest |

5-Chlorobenzo[d][1,3]dioxol-4-
Compound Name:

amine
CAS No.: 379228-45-2
Cat. No.: B1250420

Get Quote

5-Chlorobenzo[d][1][2]dioxol-4-amine is a substituted aniline derivative whose significance in
medicinal chemistry far outweighs its relatively simple structure. While not a therapeutic agent
itself, it serves as a crucial, high-value intermediate in the synthesis of complex pharmaceutical
compounds. Its primary claim to notability is its role as a key structural component of
Saracatinib (AZD0530), an investigational dual-specific inhibitor of c-Src and Abl tyrosine
kinases.[3][4] Kinases are fundamental regulators of cellular signaling, and their dysregulation
is a hallmark of many cancers, making them prime targets for drug development.[5]

The benzodioxole moiety is a recognized "privileged scaffold” in drug discovery, appearing in
numerous bioactive compounds and valued for its ability to form key interactions with biological
targets.[6][7] This guide provides a comprehensive technical overview of 5-Chlorobenzo[d][1]
[2]dioxol-4-amine, covering its chemical properties, a robust synthesis protocol, its strategic
application in drug design, and essential safety protocols to empower researchers in its
effective and safe utilization.
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Section 1: Physicochemical and Spectroscopic
Profile

Understanding the fundamental properties and expected analytical signature of a compound is
the bedrock of its successful application in research.

Core Properties

All quantitative data for 5-Chlorobenzo[d][1][2]dioxol-4-amine is summarized in the table below
for ease of reference.

Property Value Source(s)

CAS Number 379228-45-2 [Matrix Scientific]
Molecular Formula C7HeCINO2 [Matrix Scientific]
Molecular Weight 171.58 g/mol [Matrix Scientific]
Canonical SMILES C1=C(C2=C(C=C1CIl)OCO2)N  [PubChem]
Appearance Expected to be a solid at STP General

InChl Key BFNFQVDPKWQGIR- [PubChem]

UHFFFAOYSA-N

Predicted Spectroscopic Signhature

While specific spectra for this compound are not widely published, its structure allows for a
confident prediction of its key spectroscopic features. These predictions are essential for
reaction monitoring and quality control.

e 1H NMR (Proton NMR): In a solvent like DMSO-ds, the spectrum would be expected to show:

o Two aromatic protons on the benzodioxole ring, likely appearing as doublets between 6.0-
7.0 ppm.

o Asinglet for the two protons of the methylenedioxy group (-O-CH2-O-) around 6.0 ppm.
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o Abroad singlet for the amine (-NH2) protons, typically in the range of 4.0-5.0 ppm, the
position of which is concentration-dependent and will exchange with D20.

IR (Infrared) Spectroscopy: The IR spectrum provides clear evidence of key functional
groups.

o N-H Stretching: A primary amine will show two distinct, sharp to medium bands in the
3300-3500 cm~1 region due to symmetric and asymmetric stretching.

o Aromatic C-H Stretching: A signal just above 3000 cm~1.

o C-O Stretching: Strong bands associated with the dioxole ether linkages, typically in the
1000-1300 cm~1 range.

o C-CI Stretching: A band in the fingerprint region, typically 600-800 cm™1.

e Mass Spectrometry (MS): In an electron ionization (El) experiment, the molecular ion peak
(M*) would be observed at m/z = 171. A characteristic isotopic pattern for one chlorine atom
(IM+2]* peak at approximately one-third the intensity of the M* peak) would be a definitive
feature.

Section 2: Synthesis and Purification Protocol

The synthesis of 5-Chlorobenzo[d][1][2]dioxol-4-amine is not commonly detailed. However, a
logical and efficient two-step synthesis can be designed based on established organic
chemistry principles: electrophilic nitration of a commercially available precursor followed by a
chemoselective reduction. This approach is reliable and avoids harsh conditions that could
compromise the chlorinated scaffold.

Proposed Synthetic Pathway

The pathway begins with 5-Chlorobenzo[d][1][2]dioxole (CAS: 7228-38-8) and proceeds via a
nitro intermediate.
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Step 1: Nitration Step 2: Reduction
HNOs / Acetic Acid SnClz:2H20 / EtOH
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Caption: Proposed two-step synthesis of the target compound.

Step 1: Electrophilic Nitration of 5-Chlorobenzo[d][1]
[2]dioxole

Causality: The methylenedioxy group is a strong activating group for electrophilic aromatic
substitution, directing incoming electrophiles to the ortho positions (C4 and C7). The chloro
group is a deactivating but ortho-, para-director. The combined electronics strongly favor
substitution at the C4 position. Using a nitric acid/acetic acid system is a milder alternative to
the more aggressive H2SO4/HNOs, which helps prevent side reactions.[8][9]

Protocol:

o Setup: Equip a three-necked round-bottom flask with a magnetic stirrer, a dropping funnel,
and a thermometer. Place the flask in an ice/water bath.

o Dissolution: To the flask, add 5-chlorobenzo[d][1][2]dioxole (1.0 eq) and glacial acetic acid
(approx. 5-6 mL per gram of starting material). Stir until fully dissolved.

o Nitrating Mixture: In a separate beaker, carefully prepare a nitrating mixture of concentrated
nitric acid (1.1 eq) in glacial acetic acid (approx. 2 mL per gram of starting material).

o Addition: Slowly add the nitrating mixture dropwise via the dropping funnel to the stirred
solution, ensuring the internal temperature is maintained between 15-25 °C.

+ Reaction: After the addition is complete, remove the ice bath and allow the mixture to stir at
room temperature for 4-6 hours. Monitor reaction progress by TLC.

o Workup: Upon completion, pour the reaction mixture slowly into a beaker of ice water. The
nitro-product should precipitate as a solid.
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« |solation: Collect the solid by vacuum filtration, wash thoroughly with water to remove
residual acid, and dry under vacuum. The intermediate, 5-Chloro-4-nitrobenzo[d][1]
[2]dioxole, can be used in the next step, often without further purification.

Step 2: Chemoselective Reduction of the Nitro Group

Causality: The reduction of an aromatic nitro group in the presence of an aryl chloride requires
a chemoselective reagent. Catalytic hydrogenation with Pd/C carries a high risk of
dehalogenation.[1] Tin(ll) chloride (SnCl2) in an acidic medium is an excellent choice as itis a
mild reductant that selectively reduces the nitro group to an amine without affecting the C-Cl
bond.[2][10]

Protocol:

e Setup: To a round-bottom flask equipped with a reflux condenser and magnetic stirrer, add
the crude 5-chloro-4-nitrobenzo[d][1][2]dioxole from Step 1 (1.0 eq).

o Reagents: Add ethanol as the solvent (approx. 10 mL per gram of nitro compound) followed
by tin(Il) chloride dihydrate (SnCl2-:2H20, 4.0-5.0 eq).[10]

e Reaction: Heat the mixture to reflux (approx. 78 °C) and stir. The reaction is typically
complete within 2-4 hours. Monitor by TLC until the starting material is consumed.

e Quenching & Basification: Cool the reaction to room temperature. Slowly and carefully add a
concentrated aqueous solution of sodium hydroxide (e.g., 10 M NaOH) or sodium
bicarbonate until the pH is basic (pH > 9). This neutralizes the acid and precipitates tin salts.

o Extraction: Transfer the mixture to a separatory funnel and extract the product into an
organic solvent such as ethyl acetate (3x volumes).

 Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate
(Naz2S0a), filter, and concentrate under reduced pressure. The resulting crude amine can be
purified further by column chromatography on silica gel using a hexane/ethyl acetate
gradient to yield the final product.
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Section 3: Application in Drug Discovery - The
Saracatinib Scaffold

The primary utility of 5-Chlorobenzol[d][1][2]dioxol-4-amine is as a scaffold in kinase inhibitor
design.[11] In Saracatinib (AZD0530), this fragment serves as the N-aryl group that binds to
the "hinge region" of the ATP-binding pocket of the Src and Abl kinases.[4] This interaction is
critical for anchoring the inhibitor and achieving high potency.

The synthesis of Saracatinib involves a nucleophilic aromatic substitution (SnAr) reaction where
the amine of 5-Chlorobenzo[d][1][2]dioxol-4-amine displaces a chlorine atom on a substituted
quinazoline core.[4][12]

5-Chlorobenzo[d]dioxol-4-amine Nucleophilic Attack

S.Ar Reaction Saracatinib (AZD0530)

4-Chloro-quinazoline Core

Click to download full resolution via product page
Caption: Incorporation of the amine into the Saracatinib drug scaffold.

The specific substitution pattern—the chlorine at position 5 and the amine at position 4—is
crucial. This arrangement influences the electronics and conformation of the molecule,
optimizing its fit within the kinase active site and contributing to Saracatinib's high selectivity
and nanomolar potency (ICso = 2.7 nM for Src).[13][14]

Section 4: Safety, Handling, and Storage

Proper handling of chemical reagents is paramount for researcher safety. The following
guidelines are synthesized from available Safety Data Sheets (SDS).[1]

Hazard Profile & Precautionary Measures
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Hazard Category Description & Precautionary Action

Material may be irritating to mucous membranes
Acute Effects and the upper respiratory tract. May be harmful
if ingested or inhaled.[1]

Causes skin irritation.[1] Action: Wear chemical-
Skin Contact resistant gloves. Wash affected area

immediately with soap and water.

Causes serious eye irritation.[1] Action: Wear
Eye Contact safety goggles or a face shield. In case of

contact, rinse with water for 15 mins.

May cause respiratory irritation.[1] Action: Use
Inhalation only in a chemical fume hood with adequate

ventilation.

o Strong oxidizing agents, strong acids, and
Incompatibilities
strong bases.[1]

Emits toxic fumes (carbon oxides, nitrogen

Decomposition oxides, hydrogen chloride) under fire conditions.

[1]

Handling, Storage, and Spill Response

e Handling: Always handle in a well-ventilated chemical fume hood. Avoid breathing dust or
vapor. Prevent contact with skin and eyes. Standard personal protective equipment (lab coat,
safety goggles, nitrile gloves) is mandatory.[1]

» Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[1]

o Spill Response: For a small spill, carefully sweep up the solid material, place it in a sealed
container for disposal, and clean the spill area. Avoid generating dust.

Conclusion

5-Chlorobenzo[d][1][2]dioxol-4-amine represents a specialized yet highly valuable building
block for medicinal chemists and drug development scientists. Its true potential is realized
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when it is strategically incorporated into larger molecules designed to interact with specific
biological targets, as exemplified by its role in the potent kinase inhibitor Saracatinib. A
thorough understanding of its synthesis, spectroscopic properties, and safe handling
procedures, as detailed in this guide, is essential for leveraging its unique structural and
electronic features in the pursuit of novel therapeutics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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